Cas no 2034302-93-5 ((3-(4-phenyl-1H-1,2,3-triazol-1-yl)pyrrolidin-1-yl)(4-(trifluoromethyl)phenyl)methanone)

(3-(4-Phenyl-1H-1,2,3-triazol-1-yl)pyrrolidin-1-yl)(4-(trifluoromethyl)phenyl)methanone is a structurally complex small molecule featuring a triazole-pyrrolidine core linked to a trifluoromethyl-substituted phenyl methanone group. This compound is of interest in medicinal chemistry and drug discovery due to its potential as a pharmacophore, combining a rigid triazole scaffold with a flexible pyrrolidine moiety. The presence of the trifluoromethyl group enhances lipophilicity and metabolic stability, making it suitable for probing biological targets. Its modular structure allows for further derivatization, enabling structure-activity relationship (SAR) studies. The compound may serve as an intermediate in synthesizing bioactive molecules, particularly in kinase or protease inhibitor research. Careful handling is advised due to its reactive functional groups.

(3-(4-phenyl-1H-1,2,3-triazol-1-yl)pyrrolidin-1-yl)(4-(trifluoromethyl)phenyl)methanone structure

2034302-93-5 structure

Product Name:(3-(4-phenyl-1H-1,2,3-triazol-1-yl)pyrrolidin-1-yl)(4-(trifluoromethyl)phenyl)methanone

CAS No:2034302-93-5

MF:C₂₀H₁₇F₃N₄O

MW:386.370394468308

CID:5378703

PubChem ID:86264910

Update Time:2025-05-23

(3-(4-phenyl-1H-1,2,3-triazol-1-yl)pyrrolidin-1-yl)(4-(trifluoromethyl)phenyl)methanone Chemical and Physical Properties

Names and Identifiers

- 2034302-93-5
- [3-(4-phenyltriazol-1-yl)pyrrolidin-1-yl]-[4-(trifluoromethyl)phenyl]methanone
- (3-(4-phenyl-1H-1,2,3-triazol-1-yl)pyrrolidin-1-yl)(4-(trifluoromethyl)phenyl)methanone
- 4-phenyl-1-{1-[4-(trifluoromethyl)benzoyl]pyrrolidin-3-yl}-1H-1,2,3-triazole
- F6471-0087
- AKOS025316111
- Inchi： 1S/C20H17F3N4O/c21-20(22,23)16-8-6-15(7-9-16)19(28)26-11-10-17(12-26)27-13-18(24-25-27)14-4-2-1-3-5-14/h1-9,13,17H,10-12H2
- InChI Key： GACCHCKDKIIKEC-UHFFFAOYSA-N
- SMILES： FC(C1C=CC(=CC=1)C(N1CCC(C1)N1C=C(C2C=CC=CC=2)N=N1)=O)(F)F

Computed Properties

Exact Mass: 386.13544566g/mol
Monoisotopic Mass: 386.13544566g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 28
Rotatable Bond Count: 3
Complexity: 544
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.5
Topological Polar Surface Area: 51Å²

(3-(4-phenyl-1H-1,2,3-triazol-1-yl)pyrrolidin-1-yl)(4-(trifluoromethyl)phenyl)methanone Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F6471-0087-2μmol	4-phenyl-1-{1-[4-(trifluoromethyl)benzoyl]pyrrolidin-3-yl}-1H-1,2,3-triazole	2034302-93-5	90%+	2μl	$57.0	2023-04-25
Life Chemicals	F6471-0087-5μmol	4-phenyl-1-{1-[4-(trifluoromethyl)benzoyl]pyrrolidin-3-yl}-1H-1,2,3-triazole	2034302-93-5	90%+	5μl	$63.0	2023-04-25
Life Chemicals	F6471-0087-10μmol	4-phenyl-1-{1-[4-(trifluoromethyl)benzoyl]pyrrolidin-3-yl}-1H-1,2,3-triazole	2034302-93-5	90%+	10μl	$69.0	2023-04-25
Life Chemicals	F6471-0087-20μmol	4-phenyl-1-{1-[4-(trifluoromethyl)benzoyl]pyrrolidin-3-yl}-1H-1,2,3-triazole	2034302-93-5	90%+	20μl	$79.0	2023-04-25
Life Chemicals	F6471-0087-1mg	4-phenyl-1-{1-[4-(trifluoromethyl)benzoyl]pyrrolidin-3-yl}-1H-1,2,3-triazole	2034302-93-5	90%+	1mg	$54.0	2023-04-25
Life Chemicals	F6471-0087-2mg	4-phenyl-1-{1-[4-(trifluoromethyl)benzoyl]pyrrolidin-3-yl}-1H-1,2,3-triazole	2034302-93-5	90%+	2mg	$59.0	2023-04-25
Life Chemicals	F6471-0087-3mg	4-phenyl-1-{1-[4-(trifluoromethyl)benzoyl]pyrrolidin-3-yl}-1H-1,2,3-triazole	2034302-93-5	90%+	3mg	$63.0	2023-04-25
Life Chemicals	F6471-0087-4mg	4-phenyl-1-{1-[4-(trifluoromethyl)benzoyl]pyrrolidin-3-yl}-1H-1,2,3-triazole	2034302-93-5	90%+	4mg	$66.0	2023-04-25
Life Chemicals	F6471-0087-5mg	4-phenyl-1-{1-[4-(trifluoromethyl)benzoyl]pyrrolidin-3-yl}-1H-1,2,3-triazole	2034302-93-5	90%+	5mg	$69.0	2023-04-25
Life Chemicals	F6471-0087-10mg	4-phenyl-1-{1-[4-(trifluoromethyl)benzoyl]pyrrolidin-3-yl}-1H-1,2,3-triazole	2034302-93-5	90%+	10mg	$79.0	2023-04-25

(3-(4-phenyl-1H-1,2,3-triazol-1-yl)pyrrolidin-1-yl)(4-(trifluoromethyl)phenyl)methanone Related Literature

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Additional information on (3-(4-phenyl-1H-1,2,3-triazol-1-yl)pyrrolidin-1-yl)(4-(trifluoromethyl)phenyl)methanone

Research Briefing on (3-(4-phenyl-1H-1,2,3-triazol-1-yl)pyrrolidin-1-yl)(4-(trifluoromethyl)phenyl)methanone (CAS: 2034302-93-5)

This research briefing provides an in-depth analysis of the latest advancements related to the compound (3-(4-phenyl-1H-1,2,3-triazol-1-yl)pyrrolidin-1-yl)(4-(trifluoromethyl)phenyl)methanone (CAS: 2034302-93-5). This molecule has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. Recent studies have explored its synthesis, pharmacological properties, and mechanisms of action, positioning it as a promising candidate for drug development.

The compound features a triazole-pyrrolidine scaffold linked to a trifluoromethylphenyl methanone moiety, which is known to enhance binding affinity and metabolic stability. Recent synthetic approaches have focused on optimizing the yield and purity of this compound, with particular emphasis on click chemistry for the triazole ring formation. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been employed to confirm its structural integrity.

Pharmacological evaluations have revealed that (3-(4-phenyl-1H-1,2,3-triazol-1-yl)pyrrolidin-1-yl)(4-(trifluoromethyl)phenyl)methanone exhibits potent inhibitory activity against specific protein targets implicated in inflammatory and oncogenic pathways. In vitro studies demonstrate its ability to modulate key signaling cascades, such as the NF-κB and MAPK pathways, suggesting potential applications in treating chronic inflammatory diseases and certain cancers. Furthermore, its pharmacokinetic profile, including bioavailability and half-life, has been characterized in preclinical models, showing favorable results for further development.

Recent collaborations between academic and industrial researchers have accelerated the exploration of this compound's therapeutic potential. Patent filings indicate growing interest in its use as a lead compound for novel drug candidates. However, challenges remain, including optimizing its selectivity and minimizing off-target effects. Future research directions may include structural derivatization to enhance efficacy and safety profiles, as well as comprehensive toxicology studies to assess its clinical viability.

In conclusion, (3-(4-phenyl-1H-1,2,3-triazol-1-yl)pyrrolidin-1-yl)(4-(trifluoromethyl)phenyl)methanone represents a compelling area of research in chemical biology and drug discovery. Its multifaceted pharmacological properties and synthetic versatility make it a valuable subject for ongoing and future investigations. This briefing underscores the importance of continued exploration to unlock its full therapeutic potential and address existing challenges in its development.